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Compound of Interest

Compound Name: (4S)-10-Nor-calamenen-10-one

Cat. No.: B15610480 Get Quote

An In-depth Technical Guide to (4S)-10-Nor-calamenen-10-one: Natural Occurrence and

Isolation

For researchers, scientists, and drug development professionals, this technical guide provides

a comprehensive overview of the natural occurrence and isolation of the sesquiterpenoid

(4S)-10-Nor-calamenen-10-one. This document details its known natural source, quantitative

data from isolation, and a thorough experimental protocol for its purification.

Natural Occurrence
(4S)-10-Nor-calamenen-10-one is a naturally occurring eudesmane sesquiterpene. To date,

the primary documented natural source for this compound is the plant Alpinia oxyphylla, a

perennial ginger species native to Southern China. This plant is a well-known source of various

bioactive compounds, including other sesquiterpenoids, diarylheptanoids, and flavonoids. The

fruits of Alpinia oxyphylla are commonly used in traditional medicine.

Chemical and Physical Properties
A summary of the key identifiers and properties of (4S)-10-Nor-calamenen-10-one is provided

in the table below.
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Property Value Reference

Molecular Formula C₁₄H₁₈O [1][2]

Molecular Weight 202.29 g/mol [1][2]

CAS Number 1270089-06-9 [2]

IUPAC Name

(4S)-6-methyl-4-propan-2-yl-

3,4-dihydronaphthalen-1(2H)-

one

[2]

Class Eudesmane Sesquiterpene [1]

Quantitative Data from Isolation
The isolation of (4S)-10-Nor-calamenen-10-one from its natural source involves a multi-step

process. The following table summarizes the quantitative data from a representative isolation

experiment starting from the fresh leaves and stems of Alpinia oxyphylla.

Parameter Value

Starting Plant Material 95.5 kg

Plant Part Fresh Leaves and Stems

Final Yield of Pure Compound 3.5 mg

Calculated Yield Percentage ~0.00000367%

Experimental Protocol for Isolation and Purification
The following protocol details the methodology for the extraction and isolation of (4S)-10-Nor-
calamenen-10-one from Alpinia oxyphylla.

Extraction
Fresh leaves and stems of Alpinia oxyphylla (95.5 kg) are subjected to reflux extraction with

95% ethanol. The mixture is maintained at a faint boil for one hour.
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The resulting filtrate is concentrated under reduced pressure until the ethanol is completely

removed.

The aqueous residue is then subjected to liquid-liquid partitioning.

Solvent Partitioning
The concentrated aqueous extract is successively partitioned with ethyl acetate (EtOAc) and

n-butanol (n-BuOH).

This yields an ethyl acetate fraction (150.1 g) and an n-butanol fraction (348.4 g). (4S)-10-
Nor-calamenen-10-one is found within the ethyl acetate fraction.

Chromatographic Purification
The ethyl acetate fraction is subjected to a series of chromatographic steps for the isolation of

the target compound.

Silica Gel Column Chromatography (CC): The EtOAc fraction is loaded onto a silica gel

column and eluted with a gradient solvent system. This initial separation results in multiple

fractions.

Sephadex LH-20 Column Chromatography: Fractions containing the compound of interest

are further purified using a Sephadex LH-20 column.

Preparative Thin-Layer Chromatography (TLC): Further separation of sub-fractions is

achieved using preparative TLC.

Semi-preparative High-Performance Liquid Chromatography (HPLC): The final purification of

(4S)-10-Nor-calamenen-10-one is accomplished via semi-preparative HPLC. A specific

fraction is eluted with a mobile phase of methanol and water (43:57, v/v) at a flow rate of 4

mL/min. The target compound is collected at a retention time of 27.0 minutes, yielding 3.5

mg of pure (4S)-10-Nor-calamenen-10-one.

Visualized Workflows
The following diagrams illustrate the key processes in the isolation and purification of (4S)-10-
Nor-calamenen-10-one.
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Caption: General workflow for the extraction and purification of (4S)-10-Nor-calamenen-10-
one.

Ethyl Acetate Fraction Silica Gel CC Multiple Fractions Sephadex LH-20 CC Purified Fractions Preparative TLC Semi-purified Fractions Semi-preparative HPLC
(MeOH:H2O, 43:57) Pure (4S)-10-Nor-calamenen-10-one

Click to download full resolution via product page

Caption: Detailed chromatographic purification cascade for the isolation of the target

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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